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Compound of Interest

Compound Name: Tert-butyl 3-bromopropanoate

Cat. No.: B1266860 Get Quote

Essential Safety and Handling Guide for Tert-butyl 3-
bromopropanoate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tert-butyl 3-bromopropanoate. Adherence to these

procedures is vital for ensuring personal safety and minimizing laboratory hazards.

Chemical and Physical Properties

Property Value

CAS Number 55666-43-8[1]

Molecular Formula C₇H₁₃BrO₂[2]

Molecular Weight 209.08 g/mol [2]

Appearance Colorless liquid

Density 1.253 g/mL at 25 °C[1]

Boiling Point 30 °C at 0.2 mmHg[1]

Flash Point 92 °C (197.6 °F) - closed cup[1]

Storage Temperature 2-8°C[1]
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Hazard Identification and Personal Protective Equipment (PPE)

Tert-butyl 3-bromopropanoate is a hazardous chemical that requires careful handling to

prevent exposure.[3] It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][3]

Required Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended.[4]

To prevent skin contact and

absorption.[5]

Eye and Face Protection

Safety glasses with side-

shields or goggles, and a face

shield.[1]

To protect against splashes

and vapors.[1]

Skin and Body Protection
A chemical-resistant laboratory

coat.[5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use a NIOSH-approved

respirator with an ABEK (EN

14387) filter cartridge.[1]

To prevent inhalation of

harmful vapors, especially

when handling outside of a

fume hood or in case of a spill.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Pre-Handling:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Assemble all necessary equipment and reagents before starting the experiment.

Prepare a designated and labeled waste container for Tert-butyl 3-bromopropanoate
waste.
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2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the designated work

area.

Inspect gloves for any signs of degradation or punctures before use.

3. Handling the Chemical:

Conduct all manipulations of Tert-butyl 3-bromopropanoate inside a chemical fume hood

to minimize inhalation exposure.[4]

Use compatible labware (e.g., glass, PTFE).

Avoid direct contact with the chemical. Use appropriate tools for transfers.

Keep containers tightly closed when not in use.

4. Post-Experiment Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove and dispose of contaminated PPE in the designated hazardous waste

container.

Wash hands and forearms thoroughly with soap and water after completing the work and

removing PPE.

Emergency Procedures
Spill Response:

Small Spill (<100 mL):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1266860?utm_src=pdf-body
https://www.amherst.edu/system/files/Tert%20Butyl%20Hydroperoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

[5]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spill (>100 mL):

Evacuate the immediate area and notify your institution's emergency response team.

Prevent the spill from entering drains.

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.[6] Remove contaminated clothing while under the

safety shower.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing Tert-butyl 3-bromopropanoate, including contaminated disposables

(gloves, paper towels, etc.), must be collected in a designated, labeled, and sealed

hazardous waste container.

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5]

Visual Workflow Guides
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Caption: Workflow for the safe handling of Tert-butyl 3-bromopropanoate.
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Caption: Emergency response procedures for spills and exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

